2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate

• IUPAC Name: [2-(3,4-dichloroanilino)-2-oxoethyl] 4-hydroxybenzoate
• InChI: InChI=1S/C15H11Cl2NO4/c16-12-6-3-10(7-13(12)17)18-14(20)8-22-15(21)9-1-4-11(19)5-2-9/h1-7,19H,8H2,(H,18,20)
• InChI Key: UCXBIUXEXGCPED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCC(=O)NC2=CC(=C(C=C2)Cl)Cl)O
• Molecular Formula: C15H11Cl2NO4
• Molecular Weight: 340.2 g/mol

Description

2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of various types of pain and inflammation. Diclofenac is also used in the treatment of rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and other inflammatory conditions.

Mechanism of Action

2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate works by inhibiting the activity of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their production is increased in response to tissue injury or inflammation. By inhibiting the activity of COX-2, 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate reduces the production of prostaglandins, which leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in inflammation and pain. 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate has also been shown to have antioxidant properties, which may help to protect cells from oxidative damage. In addition, 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate has been shown to inhibit the activity of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate is widely used in lab experiments due to its anti-inflammatory and analgesic properties. It is also relatively easy to synthesize and purify, which makes it a popular choice for researchers. However, one limitation of 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate is that it can have toxic effects on certain cell types at high concentrations. Therefore, it is important to use appropriate dosages and to monitor cell viability when using 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate in lab experiments.

Future Directions

There are a number of future directions for research on 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate. One area of research is the development of new formulations of 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate that can be administered in different ways, such as transdermal patches or nasal sprays. Another area of research is the identification of new targets for 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate, such as other enzymes or transcription factors that play a role in inflammation and pain. Finally, there is a need for further research on the safety and efficacy of 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate, particularly in the context of long-term use and in vulnerable populations such as pregnant women and children.

Synthesis Methods

The synthesis of 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate involves the condensation of 2-[(3,4-dichlorophenyl)amino]acetic acid with 4-hydroxybenzoic acid in the presence of dicyclohexyl carbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The reaction takes place under reflux in a solvent mixture of dichloromethane and dimethylformamide. The resulting product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain. 2-[(3,4-dichlorophenyl)amino]-2-oxoethyl 4-hydroxybenzoate has also been shown to have antioxidant properties and to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune response.